2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C18H21NO3/c1-12-8-9-16(21-4)15(10-12)19-17(20)11-22-18-13(2)6-5-7-14(18)3/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key: AUYVLABWXYDEHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)COC2=C(C=CC=C2C)C
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide, also known as DMMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMMA belongs to the class of compounds known as phenylacetamides and has been found to exhibit a range of biochemical and physiological effects that make it an attractive candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide is not fully understood, but it is believed to act through modulation of the immune system and the inhibition of inflammatory pathways. 2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide has also been shown to interact with opioid receptors, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and analgesic properties, 2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide has been found to exhibit a range of other biochemical and physiological effects. These include antioxidant activity, modulation of the immune system, and regulation of lipid metabolism.

Advantages and Limitations for Lab Experiments

2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide has several advantages for use in laboratory experiments, including its relatively low cost and ease of synthesis. However, one limitation is that it has not yet been extensively studied in vivo, and further research is needed to fully understand its potential therapeutic applications.

Future Directions

There are several potential future directions for research on 2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide. One area of interest is its potential as a treatment for chronic pain, with further studies needed to investigate its efficacy and safety in human subjects. Another area of research could focus on its potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further studies could investigate the potential of 2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide as an antioxidant and its role in regulating lipid metabolism.

Synthesis Methods

2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide can be synthesized through a multi-step process that involves the reaction of 2,6-dimethylphenol with 2-chloro-N-(2-methoxy-5-methylphenyl)acetamide in the presence of a base catalyst. The resulting intermediate is then subjected to further reactions to yield the final product, 2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide.

Scientific Research Applications

2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide has been the subject of numerous studies investigating its potential therapeutic applications. One area of research has focused on its anti-inflammatory properties, with studies demonstrating its ability to inhibit the production of pro-inflammatory cytokines in vitro. 2-(2,6-dimethylphenoxy)-N-(2-methoxy-5-methylphenyl)acetamide has also been investigated for its potential as an analgesic agent, with studies showing it to be effective in reducing pain in animal models.